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Compound of Interest

Compound Name:
1,3,5-Triazido-2,4,6-

trinitrobenzene

Cat. No.: B1197213 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular structure of aromatic

azides, compounds of significant interest in organic synthesis, chemical biology, and drug

development. Their unique electronic properties and reactivity, particularly in bioorthogonal

chemistry, have made them invaluable tools for researchers. This document details their

structural parameters, methods of characterization, and key reactive pathways.

Core Molecular Structure
Aromatic azides consist of an azide functional group (-N₃) directly attached to an aromatic ring.

The azide group is a 1,3-dipolar species, which can be represented by several resonance

structures. This delocalization of electrons is key to its stability and reactivity. The three

nitrogen atoms are arranged in a nearly linear fashion, though a slight bend is observed.

The bonding in the azide group is complex, with the terminal nitrogen atoms having different

electronic characteristics. The central nitrogen atom is sp hybridized, while the hybridization of

the terminal nitrogens can be considered sp² in some resonance forms. This leads to a

molecule with a significant dipole moment. The azide functional group can be described by two

main resonance structures, which contribute to its overall electronic distribution.[1]
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The resonance within the azide group and its conjugation with the aromatic ring are crucial for

its chemical behavior.
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Synthesis & Purification

Structural Characterization

Application / Further Reactions

Synthesis of Aromatic Azide

Purification
(e.g., Column Chromatography)

NMR Spectroscopy
(¹H, ¹³C)

X-ray Crystallography
(for single crystals) FT-IR Spectroscopy

Click Chemistry
(e.g., Huisgen Cycloaddition) Staudinger Ligation/Reduction Photoaffinity Labeling

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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